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Compound of Interest

Compound Name: HFI-437

Cat. No.: B15136100 Get Quote

Application Notes and Protocols for HFI-437
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation of HFI-437 stock

solutions for use in research settings. HFI-437 is a potent, non-peptidic inhibitor of insulin-

regulated aminopeptidase (IRAP) with a Ki of 20 nM, and it is recognized as a cognitive

enhancer.[1] Accurate preparation of stock solutions is crucial for obtaining reliable and

reproducible experimental results.

HFI-437: Physicochemical and Solubility Data
A summary of the key physicochemical properties of HFI-437 is presented in the table below for

easy reference. This information is essential for accurate calculations and solution preparation.
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Property Value Reference

Molecular Weight 404.42 g/mol [1][2]

Molecular Formula C₂₃H₂₀N₂O₅ [1][2]

CAS Number 1110650-74-2 [1][2]

Appearance Off-white to light yellow solid [1][3]

Solubility in DMSO 100 mg/mL (247.27 mM) [1][3][4]

Storage (Powder)
-20°C for 3 years; 4°C for 2

years
[1][3]

Storage (in Solvent)
-80°C for 6 months; -20°C for 1

month
[1][3]

Signaling Pathway of Insulin-Regulated
Aminopeptidase (IRAP)
HFI-437 exerts its effects by inhibiting the enzymatic activity of insulin-regulated

aminopeptidase (IRAP). IRAP is a transmembrane zinc-metalloprotease that is co-localized

with the glucose transporter GLUT4 in intracellular vesicles.[5] In response to insulin, these

vesicles translocate to the plasma membrane, leading to an increase in glucose uptake by the

cell. The inhibition of IRAP is being investigated as a therapeutic strategy for cognitive

disorders.

Below is a diagram illustrating the signaling pathway leading to the translocation of IRAP and

GLUT4 to the cell surface upon insulin stimulation.
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Caption: IRAP signaling pathway leading to GLUT4 translocation.
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Experimental Protocols
1. Preparation of a 10 mM HFI-437 Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of HFI-437 in dimethyl

sulfoxide (DMSO). It is critical to use anhydrous, high-purity DMSO to ensure the stability of the

compound.

Materials:

HFI-437 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Ultrasonic bath

Procedure:

Equilibrate HFI-437: Allow the vial of HFI-437 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weigh HFI-437: Accurately weigh the desired amount of HFI-437 powder. For example, to

prepare 1 mL of a 10 mM stock solution, weigh out 4.04 mg of HFI-437 (Molecular Weight =

404.42 g/mol ).

Add DMSO: Add the calculated volume of DMSO to the vial containing the HFI-437 powder.

For 4.04 mg of HFI-437, add 1 mL of DMSO to achieve a 10 mM concentration.

Dissolve the Compound: Tightly cap the vial and vortex thoroughly. If the compound does not

fully dissolve, use an ultrasonic bath for short intervals until the solution is clear.[1][3][4] Note

that hygroscopic DMSO can significantly impact solubility, so using a newly opened bottle is

recommended.[1][3]
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Aliquot and Store: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[1][3]

2. Workflow for Preparing HFI-437 Stock Solutions

The following diagram outlines the general workflow for preparing HFI-437 stock solutions for

use in research.
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Caption: General workflow for HFI-437 stock solution preparation.
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Safety Precautions:

Always handle HFI-437 and DMSO in a well-ventilated area, preferably a chemical fume

hood.

Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and

a lab coat.

Consult the Safety Data Sheet (SDS) for HFI-437 for complete safety and handling

information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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and industry.
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